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Compound of Interest

Compound Name: Cupric isononanoate

Cat. No.: B15183171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cupric isononanoate, a copper (II)

salt of isononanoic acid. This document details its chemical properties, a representative

synthesis protocol, and explores its potential applications within the field of drug development,

drawing upon the broader context of copper-based therapeutics.

Chemical Identity and Molecular Structure
Cupric isononanoate is a metal carboxylate complex. The molecular formula for the

compound is C₁₈H₃₄CuO₄. It consists of a central copper (II) ion (Cu²⁺) coordinated to two

isononanoate ligands. Isononanoic acid is a branched-chain nine-carbon carboxylic acid.

The structure of cupric isononanoate involves the coordination of the carboxylate groups of

the isononanoate ligands to the copper (II) center. The lipophilic nature of the isononanoate

chains contributes to its solubility in nonpolar organic solvents.

Physicochemical Properties
Quantitative experimental data for cupric isononanoate is not extensively available in publicly

accessible literature. However, key computed and general properties are summarized in the

table below.
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Property Value Notes

Molecular Formula C₁₈H₃₄CuO₄
Based on a 2:1 ligand-to-metal

ratio.

Molecular Weight 378.0 g/mol
Computed value for

C₁₈H₃₄CuO₄.[1]

CAS Number 72915-82-3
For isononanoic acid,

copper(2+) salt.[2]

Appearance Typically a blue or green solid
Characteristic of many copper

(II) complexes.

Solubility Sparingly soluble in water

Expected to be more soluble in

organic solvents due to the

isononanoate chains.

Experimental Protocol: Synthesis of Cupric
Isononanoate
The following is a generalized experimental protocol for the synthesis of cupric isononanoate,

based on common methods for the preparation of copper (II) carboxylates.[3][4]

Materials:

Copper (II) chloride (CuCl₂) or Copper (II) acetate monohydrate (Cu(CH₃COO)₂·H₂O)

Isononanoic acid

Methanol or Ethanol

Sodium hydroxide (NaOH) or other suitable base

Distilled water

Reaction flask with a condenser

Stirring apparatus
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Heating mantle

Filtration apparatus (e.g., Büchner funnel)

Drying oven or desiccator

Procedure:

Preparation of Sodium Isononanoate (optional intermediate step):

In a reaction flask, dissolve a stoichiometric amount of sodium hydroxide in methanol.

Slowly add an equimolar amount of isononanoic acid to the sodium hydroxide solution

while stirring.

The reaction is exothermic and results in the formation of sodium isononanoate.

Reaction with Copper (II) Salt:

In a separate flask, dissolve the copper (II) salt (e.g., copper (II) chloride) in methanol.

Slowly add the methanolic solution of sodium isononanoate (from step 1) to the copper (II)

salt solution with continuous stirring. Alternatively, isononanoic acid can be directly reacted

with a copper source like copper (II) hydroxide or carbonate.

A precipitate of cupric isononanoate should form.

Reaction Completion and Isolation:

The reaction mixture is typically heated under reflux for several hours to ensure complete

reaction.

After cooling to room temperature, the solid product is collected by filtration.

Purification and Drying:

The collected solid is washed with cold methanol and then with distilled water to remove

any unreacted starting materials and byproducts.
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The purified cupric isononanoate is then dried in a vacuum oven or desiccator to a

constant weight.

Applications in Drug Development
While specific research on the drug development applications of cupric isononanoate is

limited, the broader class of copper complexes has garnered significant interest in medicine.[5]

[6][7] Copper is an essential trace element in humans and plays a crucial role in various

biological processes.[6] The therapeutic potential of copper compounds often stems from their

redox activity and ability to coordinate with biological molecules.

Potential areas of interest for cupric isononanoate in drug development include:

Antimicrobial Agents: Copper ions and their complexes are known to possess broad-

spectrum antimicrobial activity.[5] The lipophilic nature of cupric isononanoate could

enhance its ability to penetrate microbial cell membranes.

Anti-inflammatory Agents: Some copper complexes have shown anti-inflammatory

properties, potentially through the modulation of inflammatory pathways.[5]

Anticancer Agents: Copper complexes are being investigated as potential anticancer drugs.

[7] Their mechanisms of action can include the induction of reactive oxygen species (ROS),

leading to cancer cell death, and the inhibition of angiogenesis.[7] The complexation of

copper with bioactive ligands can enhance its therapeutic efficacy.[8]

Further research is necessary to elucidate the specific biological activities and therapeutic

potential of cupric isononanoate.

Visualizations
The following diagram illustrates a generalized workflow for the synthesis of cupric
isononanoate.
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Caption: Generalized workflow for the synthesis of cupric isononanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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